Cas no 106315-29-1 (Methanone, [4-(4-phenoxyphenoxy)phenyl]phenyl-)

• Product Name: Methanone, [4-(4-phenoxyphenoxy)phenyl]phenyl-
• CAS No: 106315-29-1
• MF: C₂₅H₁₈O₃
• MW: 366.408627033234
• CID: 97331
• PubChem ID: 19920044
• Update Time: 2025-04-18

Methanone, [4-(4-phenoxyphenoxy)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4-phenoxyphenoxy)phenyl]phenyl-
• [4-(4-phenoxyphenoxy)phenyl]-phenylmethanone
• SCHEMBL1069817
• [4-(4-Phenoxyphenoxy)phenyl](phenyl)methanone
• DTXSID30601322
• 106315-29-1

• Inchi： 1S/C25H18O3/c26-25(19-7-3-1-4-8-19)20-11-13-22(14-12-20)28-24-17-15-23(16-18-24)27-21-9-5-2-6-10-21/h1-18H
• InChI Key： JKFWKYCRXYOPRC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.125594432g/mol
• Monoisotopic Mass: 366.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 6.50220